Cas no 131003-83-3 (Isoquinoline, 4-methyl-1-(4-methylphenyl)-)

• Product Name: Isoquinoline, 4-methyl-1-(4-methylphenyl)-
• CAS No: 131003-83-3
• MF: C₁₇H₁₅N
• MW: 233.307704210281
• CID: 1227077
• Update Time: 2024-08-05

Isoquinoline, 4-methyl-1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 4-methyl-1-(4-methylphenyl)-

• Inchi： 1S/C17H15N/c1-12-7-9-14(10-8-12)17-16-6-4-3-5-15(16)13(2)11-18-17/h3-11H,1-2H3
• InChI Key： MJSSEZYEKFDHGF-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)C=C2)C2=C(C=CC=C2)C(C)=CN=1

Computed Properties

• Exact Mass: 233.12055

Experimental Properties

• Density: 1.087±0.06 g/cm3(Predicted)
• Melting Point: 93-94 °C(Solv: hexane (110-54-3))
• Boiling Point: 373.9±11.0 °C(Predicted)
• PSA: 12.89
• pka: 5.44±0.31(Predicted)